1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine

• IUPAC Name: 1-[1-[(5-fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine
• InChI: InChI=1S/C13H20FN3/c1-10(15)12-2-4-17(5-3-12)9-11-6-13(14)8-16-7-11/h6-8,10,12H,2-5,9,15H2,1H3
• InChI Key: LDXPNXYSUJXGSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN(CC1)CC2=CC(=CN=C2)F)N
• Molecular Formula: C13H20FN3
• Molecular Weight: 237.32 g/mol

Description

1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine, also known as FPPE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. FPPE is a selective serotonin reuptake inhibitor (SSRI) that has been shown to have promising results in treating depression, anxiety, and other mental health disorders. In

Mechanism of Action

1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine works by selectively inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By inhibiting the reuptake of serotonin, 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine increases the levels of serotonin in the brain, leading to improvements in mood and reductions in anxiety.
Biochemical and Physiological Effects:
Studies have shown that 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine has a significant impact on the levels of serotonin in the brain. This increase in serotonin levels has been linked to improvements in mood and reductions in anxiety. In addition, 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine has also been shown to have analgesic and anti-inflammatory effects, making it a potential candidate for the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine in lab experiments is its selectivity for the serotonin transporter. This selectivity allows researchers to study the specific effects of serotonin on the brain and behavior. However, one limitation of using 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine in lab experiments is its potential for off-target effects. Researchers must be careful to control for any potential off-target effects when using 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine in their experiments.

Future Directions

There are several potential future directions for research involving 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine. One area of interest is the potential use of 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine in combination with other drugs for the treatment of depression and anxiety. Another area of interest is the investigation of the potential analgesic and anti-inflammatory effects of 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine. Additionally, further research is needed to fully understand the mechanism of action of 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine and its potential off-target effects.

Synthesis Methods

The synthesis of 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine involves a multi-step process that begins with the reaction of 5-fluoropyridine-3-carboxaldehyde with piperidine. The resulting compound is then reacted with 4-chlorobutyronitrile to form the intermediate 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]-2-cyanobutane. This intermediate compound is then reduced with lithium aluminum hydride to yield 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine.

Scientific Research Applications

1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine has been extensively studied for its potential therapeutic applications in treating depression, anxiety, and other mental health disorders. In addition, 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine has also been investigated for its potential use as an analgesic and anti-inflammatory agent. Studies have shown that 1-[1-[(5-Fluoropyridin-3-yl)methyl]piperidin-4-yl]ethanamine has a high affinity for the serotonin transporter, leading to increased levels of serotonin in the brain. This increase in serotonin levels has been linked to improvements in mood and reductions in anxiety.